2-(2-furyl)-N-(2-furylmethyl)-4-(phenylsulfonyl)-1,3-oxazol-5-amine

• IUPAC Name: 4-(benzenesulfonyl)-2-(furan-2-yl)-N-(furan-2-ylmethyl)-1,3-oxazol-5-amine
• InChI: InChI=1S/C18H14N2O5S/c21-26(22,14-7-2-1-3-8-14)18-17(19-12-13-6-4-10-23-13)25-16(20-18)15-9-5-11-24-15/h1-11,19H,12H2
• InChI Key: AVUDBVVAYWAMLJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)C2=C(OC(=N2)C3=CC=CO3)NCC4=CC=CO4
• Molecular Formula: C18H14N2O5S
• Molecular Weight: 370.4 g/mol

Description

The compound “2-(2-furyl)-N-(2-furylmethyl)-4-(phenylsulfonyl)-1,3-oxazol-5-amine” is a complex organic molecule. It contains several functional groups including a furyl group, an oxazole ring, a phenylsulfonyl group, and an amine group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For instance, the furyl groups might be introduced through a reaction with furan or a furan derivative. The oxazole ring might be formed through a cyclization reaction. The phenylsulfonyl group could potentially be introduced through a reaction with a phenylsulfonyl chloride.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The furyl groups would likely contribute to aromaticity, while the oxazole ring would introduce heteroatoms (nitrogen and oxygen) into the structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present. For example, the amine group might undergo reactions typical of amines, such as protonation or alkylation. The oxazole ring might participate in reactions involving the nitrogen or oxygen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structure and the functional groups present. For example, the presence of an amine group might make the compound basic, while the aromatic rings might contribute to its stability.

Scientific Research Applications

Synthesis and Chemical Properties

• The synthesis of derivatives similar to "2-(2-furyl)-N-(2-furylmethyl)-4-(phenylsulfonyl)-1,3-oxazol-5-amine" involves the treatment of secondary amines with specific sulfonyl chlorides, followed by reactions with activated molecules to form targeted derivatives. These compounds have shown good enzyme inhibitory activity and potential as therapeutic agents due to their activity against various bacterial strains and low cytotoxicity towards mammalian cells (Hussain et al., 2017).
• General methodologies for the preparation of 1,3-oxazoles, including those with phenylsulfonyl groups, have been developed. These methods involve deprotonation, reaction with electrophiles, and nucleophilic displacement, providing a route for synthesizing disubstituted oxazoles (Williams & Fu, 2010).

Biological Activity and Therapeutic Potential

• Multifunctional amides derived from similar compounds have been synthesized, showing moderate enzyme inhibitory potentials and mild cytotoxicity. These findings suggest potential applications in developing new drugs for diseases like Alzheimer's, highlighting the importance of enzyme inhibition activity and chemoinformatic properties (Hassan et al., 2018).
• The synthesis of 9-aryl-, 9-arylsulfonyl-, and 9-benzyl-6-(2-furyl)purines demonstrated that certain derivatives exhibit antimycobacterial activity, indicating potential as antituberculosis drugs. These findings underscore the importance of specific substitutions on the compounds' activity and their therapeutic relevance (Bakkestuen et al., 2005).